2-Furancarboxylicacid,tetrahydro-2-methyl-4-methylene-5-oxo-,(2R)-(9CI)

• Molecular Formula: C7H8O4
• Molecular Weight: 156.14 g/mol
• IUPAC Name: methyl (2R)-4-methylidene-5-oxooxolane-2-carboxylate
• InChI: InChI=1S/C7H8O4/c1-4-3-5(7(9)10-2)11-6(4)8/h5H,1,3H2,2H3/t5-/m1/s1
• InChI Key: BUCSLIPAHYDPNT-RXMQYKEDSA-N
• Isomeric SMILES: COC(=O)[C@H]1CC(=C)C(=O)O1
• Canonical SMILES: COC(=O)C1CC(=C)C(=O)O1

Description

2-Furancarboxylicacid,tetrahydro-2-methyl-4-methylene-5-oxo-,(2R)-(9CI) is a complex organic compound with a unique structure that includes a furan ring, a carboxylic acid group, and several other functional groups

Preparation Methods

The synthesis of 2-Furancarboxylicacid,tetrahydro-2-methyl-4-methylene-5-oxo-,(2R)-(9CI) typically involves multiple steps, including the formation of the furan ring and the introduction of the carboxylic acid group. Specific synthetic routes and reaction conditions can vary, but common methods include:

Cyclization reactions: These are used to form the furan ring.

Oxidation reactions: These introduce the carboxylic acid group.

Industrial production methods: Often involve catalytic processes and optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

2-Furancarboxylicacid,tetrahydro-2-methyl-4-methylene-5-oxo-,(2R)-(9CI) undergoes various types of chemical reactions, including:

Oxidation: This reaction can further oxidize the compound, potentially forming new functional groups.

Reduction: This reaction can reduce certain functional groups within the compound.

Substitution: This reaction can replace one functional group with another. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and catalysts. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-Furancarboxylicacid,tetrahydro-2-methyl-4-methylene-5-oxo-,(2R)-(9CI) has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for potential therapeutic applications.

Industry: Used in the production of various chemicals and materials.

Mechanism of Action

The mechanism by which 2-Furancarboxylicacid,tetrahydro-2-methyl-4-methylene-5-oxo-,(2R)-(9CI) exerts its effects involves interactions with specific molecular targets and pathways. These interactions can vary depending on the context, but common targets include enzymes and receptors. The compound’s unique structure allows it to interact with these targets in specific ways, leading to its observed effects.

Comparison with Similar Compounds

2-Furancarboxylicacid,tetrahydro-2-methyl-4-methylene-5-oxo-,(2R)-(9CI) can be compared with other similar compounds, such as:

Furancarboxylic acids: These compounds share the furan ring and carboxylic acid group but may differ in other functional groups.

Tetrahydrofuran derivatives: These compounds share the tetrahydrofuran ring but may have different substituents.

Methylene-substituted compounds: These compounds share the methylene group but may have different ring structures. The uniqueness of 2-Furancarboxylicacid,tetrahydro-2-methyl-4-methylene-5-oxo-,(2R)-(9CI) lies in its specific combination of functional groups and its stereochemistry, which can lead to distinct chemical and biological properties.